Cas no 81325-85-1 (Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)-)

• Product Name: Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)-
• CAS No: 81325-85-1
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 704153
• PubChem ID: 4158690
• Update Time: 2025-04-19

Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)-
• 1-(3-chloro-2-hydroxy-4,6-dimethoxyphenyl)ethanone
• AKOS022657567
• 81325-85-1
• DTXSID10400072

• Inchi： 1S/C10H11ClO4/c1-5(12)8-6(14-2)4-7(15-3)9(11)10(8)13/h4,13H,1-3H3
• InChI Key： JXKHLCYYMOQYED-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(C)=O)C=1O)OC)OC

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones